1-Benzyl-4-(methoxymethyl)-N-phenylpiperidin-4-amine
Cat. No. B028853
M. Wt: 310.4 g/mol
InChI Key: QBUUEBUUMUYSIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04225606
Procedure details
To a solution of 32 parts of 4-(phenylamino)-1-(phenylmethyl)-4-piperidinemethanol in 90 parts of benzene are added 0.2 parts of N,N,N-triethylbenzenemethanaminium chloride and 150 parts of a sodium hydroxide solution 60%. After stirring vigourously, there are added dropwise 10.9 parts of dimethyl sulfate at a temperature below 30° C. Upon completion, stirring is continued at room temerature, first for 2 h.30 and further, after the addition of a second portion of 2.6 parts of dimethyl sulfate, for 1 h.30. The reaction mixture is cooled in ice-water and 200 parts of water are added. The organic phase is separated and the aqueous phase is extracted with benzene. The combined organic phases are washed with water, dried, filtered and evaporated. The residue is purified by column-chromatography over silica gel using a mixture of trichloromethane and 3% of methanol, saturated with ammonia, as eluent. The pure fractions are collected and the eluent is evaporated, yielding 24.8 parts of 4-(methoxymethyl)-N-phenyl-1-(phenylmethyl)-4-piperidinamine as a residue.
[Compound]
Name
32
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Identifiers
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REACTION_CXSMILES
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[C:1]1([NH:7][C:8]2([CH2:21][OH:22])[CH2:13][CH2:12][N:11]([CH2:14][C:15]3[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=3)[CH2:10][CH2:9]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH:23]1C=CC=CC=1.[OH-].[Na+].S(OC)(OC)(=O)=O>[Cl-].C([N+](CC)(CC)CC1C=CC=CC=1)C.O>[CH3:23][O:22][CH2:21][C:8]1([NH:7][C:1]2[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=2)[CH2:13][CH2:12][N:11]([CH2:14][C:15]2[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=2)[CH2:10][CH2:9]1 |f:2.3,5.6|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Step Two
[Compound]
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Name
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32
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)NC1(CCN(CC1)CC1=CC=CC=C1)CO
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Cl-].C(C)[N+](CC1=CC=CC=C1)(CC)CC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)(OC)OC
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)(OC)OC
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Step Five
[Compound]
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Name
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ice water
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring vigourously
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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Upon completion, stirring
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WAIT
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Type
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WAIT
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Details
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for 1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase is separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase is extracted with benzene
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WASH
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Type
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WASH
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Details
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The combined organic phases are washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue is purified by column-chromatography over silica gel using
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ADDITION
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Type
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ADDITION
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Details
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a mixture of trichloromethane and 3% of methanol
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CUSTOM
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Type
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CUSTOM
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Details
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The pure fractions are collected
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CUSTOM
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Type
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CUSTOM
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Details
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the eluent is evaporated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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COCC1(CCN(CC1)CC1=CC=CC=C1)NC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
